![molecular formula C15H19N3O2S2 B6446626 N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide CAS No. 2549014-60-8](/img/structure/B6446626.png)
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide
Overview
Description
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide (CPS) is an organic compound that belongs to the family of cyclopropanesulfonamides. It was first synthesized in the early 2000s and has since been used in a variety of scientific research applications. CPS is a versatile compound with a variety of biochemical and physiological effects, and its use has been found to be advantageous in certain lab experiments.
Scientific Research Applications
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide has a variety of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and drug delivery. It has also been used to investigate the effects of various drugs on the body, as well as to study the effects of inflammation and disease. In addition, this compound has been used in studies of the structure and function of proteins, as well as to study the effects of environmental pollutants on the body.
Mechanism of Action
Target of Action
It’s known that benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . Therefore, the targets could be enzymes or receptors involved in these biological processes.
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to changes in the biological processes they are involved in .
Biochemical Pathways
Given the wide range of biological activities associated with benzothiazole derivatives, it can be inferred that multiple biochemical pathways could be affected .
Pharmacokinetics
The admet calculation showed a favorable pharmacokinetic profile of synthesized compounds .
Result of Action
Benzothiazole derivatives have been associated with a wide range of biological activities, suggesting that they could have multiple molecular and cellular effects .
Advantages and Limitations for Lab Experiments
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, this compound has a high solubility in both water and organic solvents, making it ideal for a variety of experiments. However, this compound is not very stable and can degrade over time, so it is important to use it quickly and store it properly.
Future Directions
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide has a variety of potential future applications. It could be used in the development of new drugs, as well as in the study of enzyme inhibition and protein-protein interactions. In addition, this compound could be used in the study of the effects of environmental pollutants on the body, as well as in the development of new drug delivery systems. Furthermore, this compound could be used to investigate the effects of inflammation and disease on the body, as well as to study the structure and function of proteins.
Synthesis Methods
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide is synthesized using a three-step synthesis process. First, 1-(1,3-benzothiazol-2-yl)piperidine is reacted with cyclopropanesulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction forms the cyclopropanesulfonamide. Secondly, the cyclopropanesulfonamide is reacted with an alkyl halide in the presence of a base such as sodium hydroxide to form the desired product. Lastly, the product is isolated and purified using a combination of column chromatography and recrystallization.
properties
IUPAC Name |
N-[1-(1,3-benzothiazol-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2S2/c19-22(20,12-7-8-12)17-11-4-3-9-18(10-11)15-16-13-5-1-2-6-14(13)21-15/h1-2,5-6,11-12,17H,3-4,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLEPEBVPAIKNQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=CC=CC=C3S2)NS(=O)(=O)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(3-methylquinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide](/img/structure/B6446565.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine](/img/structure/B6446573.png)
![N-{1-[(4-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446579.png)
![N-{1-[(2-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446586.png)
![N-{1-[(3-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446592.png)
![4-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B6446600.png)
![2-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one](/img/structure/B6446608.png)
![4-({1-[(5-bromo-2-methoxyphenyl)methyl]azetidin-3-yl}oxy)pyridine-2-carboxamide](/img/structure/B6446624.png)
![3-chloro-4-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine](/img/structure/B6446629.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6446636.png)
![3-chloro-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methoxy]pyridine](/img/structure/B6446645.png)
![N-{1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide](/img/structure/B6446650.png)
![2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6446655.png)
![2-{[1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-yl]methoxy}pyrazine](/img/structure/B6446663.png)